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Compound of Interest

Compound Name: Methyl 4-biphenylcarboxylate

Cat. No.: B554700 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical waste are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

Methyl 4-biphenylcarboxylate (CAS No. 720-75-2), a compound used in various laboratory

applications. Adherence to these guidelines, in conjunction with institutional and local

regulations, is critical for maintaining a safe research environment.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Methyl 4-biphenylcarboxylate
with appropriate care. According to its Safety Data Sheet (SDS), while it may not be classified

as a hazardous substance under GB-CLP regulations, general laboratory safety practices

should always be observed.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Handling:

Ensure adequate ventilation to minimize dust inhalation.[1]
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Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.

Quantitative Data Summary
While the Safety Data Sheet for Methyl 4-biphenylcarboxylate does not provide specific

quantitative limits for disposal, the following table summarizes its key physical and chemical

properties relevant to handling and disposal.

Property Value Reference

CAS Number 720-75-2 [1]

Molecular Formula C₁₄H₁₂O₂ [2]

Molecular Weight 212.24 g/mol [2]

Appearance Powder [3]

Melting Point 118 °C [3]

Hazard Classification Not classified as hazardous [1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Methyl 4-
biphenylcarboxylate. This process is designed to be straightforward and to prioritize safety

and regulatory compliance.

1. Waste Identification and Segregation:

Treat all unused, contaminated, or waste Methyl 4-biphenylcarboxylate as chemical waste.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines. This is a critical step to prevent unforeseen chemical reactions.

2. Containerization and Labeling:

Place the waste material in a clearly labeled, sealed, and chemically compatible container.
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The label should prominently display:

The full chemical name: "Methyl 4-biphenylcarboxylate"

CAS Number: "720-75-2"

The words "Waste" or "Hazardous Waste" as per your institutional guidelines.

An accumulation start date.

Any relevant hazard warnings (e.g., "Irritant" as a precautionary measure for similar

compounds).

3. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Ensure the storage area is away from incompatible materials.

4. Professional Disposal:

Arrange for the collection and disposal of the waste by a licensed chemical waste

management contractor.

High-temperature incineration in a permitted facility is a common and environmentally sound

method for the disposal of solid organic compounds.[4]

In Case of a Spill:

Ensure the area is well-ventilated.

Wearing appropriate PPE, sweep up the solid material.[1]

Place the spilled material into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
4-biphenylcarboxylate.
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Disposal Workflow for Methyl 4-biphenylcarboxylate

Start: Have Methyl 4-biphenylcarboxylate Waste

Identify as Chemical Waste

Segregate from other waste streams

Place in a labeled, sealed, compatible container

Store in designated waste accumulation area

Consult local regulations: Is it classified as hazardous waste?

Dispose as non-hazardous chemical waste via licensed contractor

No

Dispose as hazardous chemical waste via licensed contractor

Yes

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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